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Compound of Interest

Compound Name: But-3-yn-1-yl methanesulfonate

Cat. No.: B121603 Get Quote

An In-Depth Technical Guide to the Purity and Stability of But-3-yn-1-yl Methanesulfonate

For Researchers, Scientists, and Drug Development Professionals

Abstract
But-3-yn-1-yl methanesulfonate is a valuable bifunctional molecule utilized in organic

synthesis, particularly as a linker in the development of Proteolysis Targeting Chimeras

(PROTACs). Its alkyne moiety allows for click chemistry reactions, while the methanesulfonate

group serves as a good leaving group for nucleophilic substitution. Ensuring the purity and

stability of this reagent is critical for the reproducibility of synthetic protocols and the quality of

downstream products, especially in the context of pharmaceutical development. This guide

provides a comprehensive overview of the purity, stability, and analytical methodologies for

But-3-yn-1-yl methanesulfonate, based on available data and established principles for

sulfonate esters.

Chemical and Physical Properties
But-3-yn-1-yl methanesulfonate is characterized by the following properties:
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Property Value Source

CAS Number 72486-09-0 [1][2]

Molecular Formula C₅H₈O₃S [1][2][3]

Molecular Weight 148.18 g/mol [1][2][3]

IUPAC Name but-3-ynyl methanesulfonate [3]

Appearance Yellow to Orange Liquid [2]

Purity (Typical) ≥95% [2][4]

Storage Temperature

Room Temperature; 2-8°C

recommended by some

suppliers

[2]

Synthesis and Potential Impurities
The synthesis of But-3-yn-1-yl methanesulfonate typically involves the reaction of but-3-yn-1-

ol with methanesulfonyl chloride in the presence of a non-nucleophilic base, such as

triethylamine or pyridine, to neutralize the HCl byproduct.

Synthetic Pathway
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Reactants

Conditions

Products

But-3-yn-1-ol
(HC≡CCH₂CH₂OH)

But-3-yn-1-yl methanesulfonate
(HC≡CCH₂CH₂OSO₂CH₃)

+ Methanesulfonyl Chloride

Methanesulfonyl Chloride
(CH₃SO₂Cl)

Base
(e.g., Triethylamine)

in presence of
Solvent

(e.g., Dichloromethane)

Triethylammonium chloride
((C₂H₅)₃N·HCl)

But-3-yn-1-yl methanesulfonate

Degradation Products

Hydrolysis

Water (H₂O)

But-3-yn-1-ol

Methanesulfonic acid

But-3-yn-1-yl methanesulfonate Sample

Visual Inspection
(Color, Clarity)

NMR Spectroscopy
(¹H, ¹³C)

- Structure Confirmation
- Purity Estimation

Chromatographic Analysis
(GC or HPLC)

- Impurity Profiling
- Quantification

FT-IR Spectroscopy
- Functional Group Analysis

Certificate of Analysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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